Cas no 1260867-89-7 (3-3-fluoro-4-(trifluoromethyl)phenylpyrrolidine)

• Product Name: 3-3-fluoro-4-(trifluoromethyl)phenylpyrrolidine
• CAS No: 1260867-89-7
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 5972124
• PubChem ID: 129953831
• Update Time: 2025-06-14

3-3-fluoro-4-(trifluoromethyl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-3-fluoro-4-(trifluoromethyl)phenylpyrrolidine
• 3-[3-fluoro-4-(trifluoromethyl)phenyl]pyrrolidine
• 1260867-89-7
• EN300-1932266

• Inchi： 1S/C11H11F4N/c12-10-5-7(8-3-4-16-6-8)1-2-9(10)11(13,14)15/h1-2,5,8,16H,3-4,6H2
• InChI Key： STZSGPKKQQHCMH-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C1CNCC1

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Additional information on 3-3-fluoro-4-(trifluoromethyl)phenylpyrrolidine

Comprehensive Overview of 3-3-fluoro-4-(trifluoromethyl)phenylpyrrolidine (CAS No. 1260867-89-7)

3-3-fluoro-4-(trifluoromethyl)phenylpyrrolidine (CAS No. 1260867-89-7) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both fluoro and trifluoromethyl groups enhances its reactivity and bioavailability, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit improved metabolic stability and binding affinity.

In recent years, the demand for fluorinated pyrrolidine derivatives has surged, driven by their versatility in medicinal chemistry. The compound 3-3-fluoro-4-(trifluoromethyl)phenylpyrrolidine is no exception, as it serves as a key building block for the development of novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases. Its structural motif is frequently explored in the design of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the incorporation of trifluoromethyl groups into aromatic systems, as seen in this compound, is a hot topic in organic synthesis. Modern techniques such as photoredox catalysis and C-H functionalization have been employed to streamline the production of such derivatives, addressing the growing need for efficient and sustainable methodologies. This aligns with the broader industry focus on green chemistry and reducing environmental impact.

The compound's CAS No. 1260867-89-7 is often searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users frequently inquire about its physicochemical properties, such as melting point, solubility, and stability under various conditions, which are critical for formulation development. Additionally, questions about its synthetic routes and scalability are common, highlighting the practical challenges in large-scale production.

Another area of interest is the potential of 3-3-fluoro-4-(trifluoromethyl)phenylpyrrolidine in agrochemical applications. Fluorinated compounds are known to enhance the efficacy of pesticides and herbicides, and this derivative could play a role in next-generation crop protection solutions. With increasing global emphasis on food security and sustainable agriculture, such innovations are highly sought after.

In summary, 3-3-fluoro-4-(trifluoromethyl)phenylpyrrolidine (CAS No. 1260867-89-7) represents a promising compound with multifaceted applications in pharmaceuticals, agrochemicals, and materials science. Its unique fluorinated structure and reactivity profile make it a subject of ongoing research, driven by the need for innovative solutions in health and sustainability. As the scientific community continues to explore its potential, this compound is poised to remain a key player in advanced chemical development.